Cas no 2103965-04-2 (4-amino-3-2-(methylsulfanyl)phenylbutanoic acid)

• Product Name: 4-amino-3-2-(methylsulfanyl)phenylbutanoic acid
• CAS No: 2103965-04-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5830894
• PubChem ID: 84056265
• Update Time: 2025-08-05

4-amino-3-2-(methylsulfanyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-2-(methylsulfanyl)phenylbutanoic acid
• 2103965-04-2
• EN300-1849287
• 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid

• Inchi： 1S/C11H15NO2S/c1-15-10-5-3-2-4-9(10)8(7-12)6-11(13)14/h2-5,8H,6-7,12H2,1H3,(H,13,14)
• InChI Key： OUURUMZQBZBMTD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.6Ų

Additional information on 4-amino-3-2-(methylsulfanyl)phenylbutanoic acid

Comprehensive Overview of 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid (CAS No. 2103965-04-2)

4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid (CAS No. 2103965-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methylsulfanyl and amino functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a phenyl ring and a butanoic acid backbone, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery and biocatalysis, as it exhibits promising interactions with biological targets.

The growing interest in 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid is reflected in the increasing number of scientific publications and patents referencing this compound. One of the key reasons for its popularity is its relevance to neurotransmitter modulation, a hot topic in neuroscience and mental health research. Users often search for terms like "amino acid derivatives in medicine" or "methylsulfanyl compounds in drug development," highlighting the demand for detailed information on such molecules. This compound's potential to influence enzyme activity and receptor binding makes it a subject of ongoing investigation in the context of neurodegenerative diseases and metabolic disorders.

From a synthetic perspective, 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid (CAS No. 2103965-04-2) is often synthesized via multi-step organic reactions, including amination and sulfanylation processes. Its chirality and stereochemistry are critical factors in its biological activity, prompting researchers to explore asymmetric synthesis methods. The compound's solubility and stability under physiological conditions are also areas of active study, as these properties directly impact its bioavailability and therapeutic efficacy. These aspects are frequently queried in search engines, with users seeking insights into "optimizing amino acid derivatives for drug delivery."

In addition to its pharmaceutical applications, 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid has potential uses in agricultural chemistry and material science. Its sulfur-containing moiety makes it a candidate for developing eco-friendly pesticides or polymer additives. This aligns with current trends in sustainable chemistry, where researchers are exploring green synthesis methods and biodegradable materials. Searches related to "sulfur-based compounds in agriculture" or "amino acids in material design" underscore the interdisciplinary relevance of this molecule.

Quality control and analytical characterization of 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid are essential for ensuring its consistency in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in forums and academic circles, with queries like "analytical techniques for amino acid derivatives" or "CAS No. 2103965-04-2 characterization" appearing in search trends. The compound's spectral data and chromatographic behavior are valuable resources for chemists and pharmacologists alike.

Looking ahead, the future of 4-amino-3-[2-(methylsulfanyl)phenyl]butanoic acid (CAS No. 2103965-04-2) lies in its integration into precision medicine and personalized therapeutics. As the scientific community delves deeper into molecular targeting and structure-activity relationships, this compound could emerge as a cornerstone in designing next-generation drugs. Its adaptability to computational modeling and in silico screening further enhances its appeal, addressing the rising demand for "AI-driven drug discovery" solutions. By bridging the gap between chemical synthesis and biological application, this molecule exemplifies the synergy between organic chemistry and life sciences.